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Compound of Interest

Compound Name: Ethyl 9-oxononanoate

Cat. No.: B1615329 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The accurate identification of chemical compounds is a cornerstone of scientific research and

development, ensuring the reliability and reproducibility of experimental results. This guide

provides a comprehensive comparison of analytical methodologies for verifying the identity of

Ethyl 9-oxononanoate using certified reference standards. We present supporting

experimental data and detailed protocols to aid researchers in selecting the most appropriate

techniques for their specific needs.

Introduction to Ethyl 9-oxononanoate
Ethyl 9-oxononanoate (CAS No. 3433-16-7) is an organic compound with the molecular

formula C11H20O3.[1][2] It is characterized by an ethyl ester functional group and a terminal

aldehyde group.[1][3] The verification of its identity is critical in various research applications,

from its use as a synthetic intermediate to its potential role in biological studies. This guide

focuses on the primary analytical techniques used for structural elucidation and identity

confirmation: Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic

Resonance (NMR) Spectroscopy, and Infrared (IR) Spectroscopy.

Comparative Analysis of Analytical Techniques
The identity of a chemical substance is unequivocally confirmed by comparing its analytical

data with that of a certified reference standard. Here, we compare the expected outcomes for
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Ethyl 9-oxononanoate with a potential alternative, Methyl 9-oxononanoate, to highlight the

specificity of these analytical methods.

Data Presentation
Parameter

Ethyl 9-oxononanoate
(Reference Standard)

Methyl 9-oxononanoate
(Alternative)

Molecular Formula C11H20O3[1][2] C10H18O3[4]

Molecular Weight 200.27 g/mol [1][2] 186.25 g/mol [4]

CAS Number 3433-16-7[1] 1931-63-1[4]

GC Retention Time
Dependent on column and

conditions.

Typically shorter than Ethyl 9-

oxononanoate under the same

non-polar column conditions

due to lower molecular weight

and boiling point.

Mass Spectrum (EI)

Key fragments include m/z

values corresponding to the

molecular ion and

characteristic ester and alkyl

chain fragments.[1]

Different molecular ion peak

(m/z 186) and distinct

fragmentation pattern

compared to the ethyl ester.

¹H NMR

Characteristic signals for the

ethyl group (triplet and

quartet), methylene protons

adjacent to the ester and

aldehyde, and other alkyl chain

protons.

Signals for a methyl ester

(singlet) instead of an ethyl

group.

¹³C NMR

Distinct chemical shifts for the

ethyl ester carbons and the

carbonyls of the ester and

aldehyde.

Chemical shift for the methyl

ester carbon will differ from the

ethyl ester carbons.

IR Spectrum

Characteristic C=O stretching

frequencies for the ester and

aldehyde, and C-O stretching

for the ester.

Similar C=O and C-O

stretching bands, but may

show slight shifts due to the

different alkyl ester group.
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Experimental Protocols
Detailed methodologies for the key experiments are provided below. These protocols are

generalized and may require optimization based on the specific instrumentation and laboratory

conditions.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for separating and identifying volatile compounds. The

retention time provides chromatographic information, while the mass spectrum offers structural

information.

Methodology:

Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron

ionization (EI) source.

Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm) is suitable.

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

Oven Temperature Program: Start at a lower temperature (e.g., 60°C) and ramp up to a

higher temperature (e.g., 280°C) to ensure good separation.

Injection: A small volume (e.g., 1 µL) of the sample, dissolved in a suitable solvent like ethyl

acetate, is injected in splitless mode.

MS Parameters: The mass spectrometer is operated in full scan mode over a mass range of

m/z 50-500. The ion source and transfer line temperatures are maintained at appropriate

levels (e.g., 230°C and 280°C, respectively).

The identity of Ethyl 9-oxononanoate is confirmed by matching the retention time and the

mass fragmentation pattern of the sample with those of the certified reference standard.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the chemical structure of a molecule by

observing the magnetic properties of atomic nuclei. Both ¹H and ¹³C NMR are essential for
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unambiguous identification.

Methodology:

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation: Dissolve a few milligrams of the sample and the reference standard in a

deuterated solvent (e.g., CDCl₃) containing a small amount of tetramethylsilane (TMS) as an

internal standard.

¹H NMR: Acquire a one-dimensional proton NMR spectrum. The chemical shifts, integration

values, and splitting patterns of the signals should be analyzed. For Ethyl 9-oxononanoate,

one would expect to see a triplet and a quartet for the ethyl group, and a characteristic

downfield signal for the aldehydic proton.

¹³C NMR: Acquire a one-dimensional carbon NMR spectrum. The number of signals and

their chemical shifts should correspond to the number of unique carbon atoms in the

molecule. The carbonyl carbons of the ester and aldehyde will have distinct downfield shifts.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule based on the

absorption of infrared radiation.

Methodology:

Instrumentation: A Fourier-transform infrared (FTIR) spectrometer.

Sample Preparation: The sample can be analyzed as a thin film on a salt plate (e.g., NaCl or

KBr) or as a solution in a suitable solvent.

Data Acquisition: A spectrum is recorded over the mid-infrared range (e.g., 4000-400 cm⁻¹).

Analysis: The presence of characteristic absorption bands should be confirmed. For Ethyl 9-
oxononanoate, key absorptions include the C=O stretching vibrations for the ester and

aldehyde groups (typically in the range of 1700-1750 cm⁻¹) and the C-O stretching of the

ester.
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Mandatory Visualizations
The following diagrams illustrate the logical workflows for the described experimental

procedures.

Caption: Workflow for identity verification of Ethyl 9-oxononanoate using GC-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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